N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-[2-[4-(furan-2-yl)pyrazol-1-yl]ethyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C18H17N3O4/c22-18(17-12-24-15-4-1-2-5-16(15)25-17)19-7-8-21-11-13(10-20-21)14-6-3-9-23-14/h1-6,9-11,17H,7-8,12H2,(H,19,22)
• InChI Key: BGKWOQLYHICYSC-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NCCN3C=C(C=N3)C4=CC=CO4
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol

Description

The compound contains several structural components including a furan ring, a pyrazole ring, and a benzodioxine ring. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen atom. Pyrazole refers to a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Benzodioxine is a type of ether that is comprised of two methylene groups bridging two oxygen atoms attached to a benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the furan, pyrazole, and benzodioxine rings. The furan ring would have a planar structure with aromatic properties. The pyrazole ring is also planar and aromatic. The benzodioxine ring system would have a non-planar structure due to the presence of the oxygen atoms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the furan, pyrazole, and benzodioxine rings. Furan rings are known to undergo reactions such as electrophilic substitution and oxidation. Pyrazoles can participate in a variety of reactions including N-alkylation and N-acylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar nitrogen and oxygen atoms could enhance its solubility in polar solvents.

Scientific Research Applications

Antiviral Potential

Considering the urgent need for effective antiviral agents, this compound could play a crucial role:

• . Further research could explore its broader antiviral activity.

Safety Assessment

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Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For instance, furan rings are known to be potentially toxic and may be carcinogenic in humans.